Cas no 72845-38-6 (3-Penten-1-ol,3-methyl-, 1-propanoate)

3-Penten-1-ol,3-methyl-, 1-propanoate structure
72845-38-6 structure
Product Name:3-Penten-1-ol,3-methyl-, 1-propanoate
CAS No:72845-38-6
MF:C9H16O2
MW:156.222143173218
CID:571436
PubChem ID:175213
Update Time:2025-04-19

3-Penten-1-ol,3-methyl-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-1-ol,3-methyl-, 1-propanoate
    • 3-methylpent-3-en-1-yl propionate
    • (3E)-3-methylpent-3-en-1-yl propanoate
    • 3-Methyl-3-penten-1-yl propionate
    • 3-Penten-1-ol, 3-methyl-, propanoate
    • DTXSID20888281
    • 72845-38-6
    • NS00061491
    • 3-Penten-1-ol, 3-methyl-, 1-propanoate
    • Inchi: 1S/C9H16O2/c1-4-8(3)6-7-11-9(10)5-2/h4H,5-7H2,1-3H3
    • InChI Key: ZJPCSTFVJLTLHN-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)CCC(=CC)C

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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